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Compound of Interest

Compound Name: GSK046

Cat. No.: B10822127 Get Quote

Technical Support Center: GSK046
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with GSK046.

The information is presented in a question-and-answer format to directly address common

issues, particularly those related to its insolubility in aqueous media.

Troubleshooting Guide: GSK046 Insolubility
Q1: My GSK046 is not dissolving in my aqueous buffer. What should I do?

A1: GSK046 is known to be insoluble in water[1]. Direct dissolution in aqueous buffers is not

recommended. To achieve a soluble form for your experiments, a stock solution in an

appropriate organic solvent must first be prepared.

Q2: What is the recommended solvent for creating a GSK046 stock solution?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for GSK046[1][2]

[3][4]. It is also soluble in ethanol[1][5]. For optimal results, use fresh, high-purity, anhydrous

DMSO, as it can be hygroscopic and absorbed moisture can reduce the solubility of GSK046[1]

[3].

Q3: I've dissolved GSK046 in DMSO, but it precipitates when I add it to my aqueous cell

culture medium. How can I prevent this?
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A3: Precipitation upon dilution of a DMSO stock in aqueous media is a common issue for

poorly soluble compounds. Here are some steps to mitigate this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is as low as possible, ideally not exceeding 0.1%[2]. Higher concentrations of

DMSO can be toxic to cells.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in the aqueous medium.

Sonication: Gentle sonication can help to disperse the compound and aid in dissolution[2][4].

Warming: Gently warming the solution to 37°C may improve solubility[4].

Use of Surfactants or Co-solvents: For in vivo studies or specific in vitro assays, a

formulation with surfactants like Tween 80 and co-solvents like PEG300 can be used to

maintain solubility[2].

Q4: I am preparing GSK046 for animal studies. What is a suitable formulation?

A4: For in vivo administration, a common formulation involves a combination of DMSO,

PEG300, Tween 80, and saline. A suggested formulation is 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% saline[2]. It is crucial to add the solvents sequentially and ensure the

solution is clear before adding the next component[2].

Frequently Asked Questions (FAQs)
Q: What is the mechanism of action of GSK046?

A: GSK046, also known as iBET-BD2, is a potent and selective inhibitor of the second

bromodomain (BD2) of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2,

BRD3, BRD4, and BRDT)[1][3][6]. By binding to the BD2 domain, GSK046 prevents the

interaction of BET proteins with acetylated histones and transcription factors, which in turn

modulates the expression of certain genes, exhibiting immunomodulatory activity[1][7][8].

Q: What are the recommended storage conditions for GSK046?
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A: GSK046 powder should be stored at 2-8°C[9]. Stock solutions in DMSO should be aliquoted

to avoid repeated freeze-thaw cycles and stored at -20°C for short-term use (up to 1 month) or

-80°C for long-term storage (up to 6 months)[3].

Q: What is the molecular weight of GSK046?

A: The molecular weight of GSK046 is 414.47 g/mol [2][9][10].

Data Presentation
Table 1: Solubility of GSK046 in Various Solvents

Solvent Solubility Reference

Water Insoluble [1]

DMSO 83 mg/mL (200.25 mM) [1]

Ethanol 83 mg/mL [1]

Table 2: Example In Vivo Formulation for GSK046

Component Percentage

DMSO 10%

PEG300 40%

Tween 80 5%

Saline 45%

Final Concentration 3.3 mg/mL (7.96 mM)

Reference [2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of GSK046 in DMSO

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml3147
https://www.medchemexpress.com/gsk046.html
https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.targetmol.com/compound/gsk046
https://www.sigmaaldrich.com/US/en/product/sigma/sml3147
https://pubchem.ncbi.nlm.nih.gov/compound/iBET-BD2
https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.selleckchem.com/products/gsk046.html
https://www.selleckchem.com/products/gsk046.html
https://www.selleckchem.com/products/gsk046.html
https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.targetmol.com/compound/gsk046
https://www.benchchem.com/product/b10822127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

GSK046 powder (MW: 414.47 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortexer

Optional: Sonicator

Procedure:

1. Weigh out 4.145 mg of GSK046 powder and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. If

dissolution is slow, gentle warming to 37°C or brief sonication can be applied.

4. Visually inspect the solution to ensure there are no visible particles.

5. Aliquot the 10 mM stock solution into smaller volumes in sterile tubes to avoid repeated

freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.
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Caption: Mechanism of action of GSK046 in inhibiting BET protein function.
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Caption: Troubleshooting workflow for GSK046 insolubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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